Cas no 3278-31-7 (1,4-Phenylene-bis-maleimide)

1,4-Phenylene-bis-maleimide structure
1,4-Phenylene-bis-maleimide structure
Product Name:1,4-Phenylene-bis-maleimide
CAS No:3278-31-7
MF:C14H8N2O4
MW:268.224323272705
MDL:MFCD00005505
CID:317189
PubChem ID:87574916
Update Time:2025-04-19

1,4-Phenylene-bis-maleimide Chemical and Physical Properties

Names and Identifiers

    • N,N'-4-Phenylenedimaleimide
    • N,N'-1,4-Phenylenedimaleimide
    • 1,4-Phenylene-bis-ma
    • 1-[4-(2,5-dioxopyrrol-1-yl)phenyl]pyrrole-2,5-dione
    • N,N'-(1,4-Phenylene)bismaleimide
    • 1,1'-(1,4-phenylene)bis(1h-pyrrole-2,5-dione)
    • 1,4-bis(maleimido)benzene
    • 1,4-Dimaleimidobenzene
    • 1,4-phenylene dimaleimide
    • 1,4-Phenylene-bis-maleimide
    • N,N‘-p-Phenylenedimaleimide
    • N,N′-p-Phenylenedimaleimide
    • N,N'-1,4-Bismaleimidobenzene
    • N,N'-1,4-Phenylenebismaleimide
    • N,N'-p-phenylene-dimaleimide
    • N,N'-p-PhenylenediMaleiMide
    • phenyl-1,4-bismaleimide
    • BEC7P1E6J1
    • AQGZJQNZNONGKY-UHFFFAOYSA-N
    • P0778
    • AKOS004115368
    • Dimaleimide, N,N'-p-phenylene-
    • 1,1'-Benzene-1,4-diylbis(1H-pyrrole-2,5-dione)
    • FT-0629403
    • N,N'-(1,4-Phenylene)dimaleimide, 97%
    • N,N'-(1,4-Phenylene)dimaleimide
    • D92013
    • J-018875
    • AS-59470
    • MFCD00005505
    • 1,3-Phenylene bismalemide
    • BDBM50300348
    • NSC-81257
    • DTXSID70186446
    • 1-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
    • N,N'-1,4-Phenylenedimaleimide, >/=98%
    • SCHEMBL95324
    • NS00029343
    • NSC 81257
    • 3278-31-7
    • n,n-1,4-phenylenedimaleimide
    • 1H-Pyrrole-2,5-dione, 1,1'-(1,4-phenylene)bis-
    • P-PHENYLENE DIMALEIMIDE
    • UNII-BEC7P1E6J1
    • CHEMBL576594
    • NSC81257
    • EINECS 221-910-6
    • Q27274616
    • N,N'-p-phenylene bismaleimide
    • DB-068689
    • MDL: MFCD00005505
    • Inchi: 1S/C14H8N2O4/c17-11-5-6-12(18)15(11)9-1-2-10(4-3-9)16-13(19)7-8-14(16)20/h1-8H
    • InChI Key: AQGZJQNZNONGKY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 268.04800
  • Monoisotopic Mass: 268.048407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.8

Experimental Properties

  • Color/Form: Light yellow to yellow crystalline powder or crystals
  • Density: 1.3140 (rough estimate)
  • Melting Point: >300 °C(lit.)
  • Boiling Point: 411.39°C (rough estimate)
  • Flash Point: 250.7±16.4 °C
  • Refractive Index: 1.5910 (estimate)
  • PSA: 74.76000
  • LogP: 0.67540
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,4-Phenylene-bis-maleimide Security Information

1,4-Phenylene-bis-maleimide Customs Data

  • HS CODE:29251995

1,4-Phenylene-bis-maleimide Pricemore >>

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